Tert-butyl 4-amino-4-(aminomethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-amino-4-(aminomethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C11H23N3O2/c1-10(2,3)16-9(15)14-6-4-11(13,8-12)5-7-14/h4-8,12-13H2,1-3H3
• InChI Key: GFRZXIHYVYRFPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CN)N
• Molecular Formula: C11H23N3O2
• DSSTOX Substance ID: DTXSID30629283
• Molecular Weight: 229.32 g/mol
• CAS No.: 871115-32-1

Description

Tert-butyl 4-amino-4-(aminomethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H23N3O2 and its molecular weight is 229.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Intermediate Applications

• Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a derivative of tert-butyl 4-amino-4-(aminomethyl)piperidine-1-carboxylate, serves as an important intermediate in synthesizing biologically active compounds like crizotinib. It is synthesized from tert-butyl-4-hydroxypiperdine-1-carboxylate and has a total yield of 49.9% (Kong et al., 2016).

• The compound is also key in synthesizing Vandetanib. The synthesis involves acylation, sulfonation, and substitution of piperidin-4-ylmethanol, with a total yield of 20.2% (Wang et al., 2015).

Molecular Structure and Synthesis Optimization

• Enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives are synthesized from tert-butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates. These derivatives are useful for synthesizing cis- and trans-4-hydroxypipecolates and protected 4-hydroxylysine derivatives, indicating broad applicability in molecular synthesis (Marin et al., 2004).

• X-ray studies on tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate and tert-butyl (4R,6S)-4-hydroxy-6-isobutyl-2-oxopiperidine-1-carboxylate provide insights into molecular packing and structure, beneficial for drug design and molecular engineering (Didierjean et al., 2004).

Applications in Anticancer Drug Synthesis

• Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a derivative, is used as an intermediate for small molecule anticancer drugs. Its high yield synthesis (71.4%) enhances the production of crucial anticancer compounds (Zhang et al., 2018).

Versatility in Piperidine Derivative Synthesis

• The versatility of this compound in synthesizing diverse piperidine derivatives, crucial in pharmaceuticals and organic chemistry, is highlighted by various studies (Moskalenko & Boev, 2014).

Safety and Hazards

Tert-butyl 4-amino-4-(aminomethyl)piperidine-1-carboxylate is associated with several hazard statements including H302, H315, H319, H332, and H335. Precautionary measures include P280, P305+P351+P338, and P310.

Synthesis routes and methods

Procedure details

To a solution of 4-aminomethyl-4-(2,2,2-trifluoro-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester in MeOH (70 ml) is added a 30% aqueous solution of ammonia (70 ml) and the reaction mixture is stirred at 80° C. overnight. The reaction mixture is concentrated in vacuo to 4-Amino-4-aminomethyl-piperidine-1-carboxylic acid tert-butyl ester as a brown oil that is used crude without further purification; [M+H]+ 230.